8-(2-(2,6-dimethylmorpholino)ethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(2,6-dimethylmorpholin-4-yl)ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H24N6O3/c1-10-7-23-13-14(20(4)17(25)19-15(13)24)18-16(23)22(10)6-5-21-8-11(2)26-12(3)9-21/h7,11-12H,5-6,8-9H2,1-4H3,(H,19,24,25)
• InChI Key: QHQUKPUCPPXKSF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCN2C(=CN3C2=NC4=C3C(=O)NC(=O)N4C)C
• Molecular Formula: C17H24N6O3
• Molecular Weight: 360.4 g/mol

Description

8-(2-(2,6-dimethylmorpholino)ethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C17H24N6O3 and its molecular weight is 360.418. The purity is usually 95%.
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Scientific Research Applications

Receptor Affinity and Enzymatic Activity

One study focused on the synthesis and biological evaluation of derivatives of imidazo- and pyrimidino[2,1-f]purines, examining their affinity for serotonin (5-HT1A, 5-HT6, 5-HT7) and dopamine D2 receptors, as well as their inhibitory potencies for phosphodiesterases PDE4B1 and PDE10A. The structure-activity relationships identified could guide further modifications and detailed mechanistic studies for hybrid ligands, suggesting a promising direction for therapeutic research (Zagórska et al., 2016).

Antidepressant and Anxiolytic-like Activity

Another research explored the structure-activity relationships and molecular studies of novel arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones, assessing their affinity for serotoninergic and dopaminergic receptors. The study found that compounds with a purine-2,4-dione nucleus generally had higher affinity values, identifying potential antidepressant and anxiolytic agents. This demonstrates the chemical's relevance in neuropsychopharmacology research (Zagórska et al., 2015).

Antiviral and Antihypertensive Activity

A study on the synthesis and biological activity of 7,8-polymethylenepurine derivatives investigated their antiviral and antihypertensive potentials. This research adds to the compound's versatility, indicating its potential application in developing treatments for viral infections and hypertension (Nilov et al., 1995).